Cas no 556-10-5 ((4-Nitrophenyl)urea)

(4-Nitrophenyl)urea Properties

Names and Identifiers

• (4-Nitrophenyl)urea
• 4-Nitrophenylurea
• AC1L7NM6
• AC1Q4ZV9
• ENT 61327
• N-(4-nitrophenyl)urea
• N-(p-nitrophenyl)urea
• N-4-nitrophenylurea
• para-nitrophenylurea
• p-Nitrophenylurea
• Urea, (4-nitrophenyl)-
• Urea, (p-nitrophenyl)-
• 1-(p-Nitrophenyl)urea
• NSC 227938
• 1-(4-Nitrophenyl)urea
• DY0F0348GL
• (4-Nitrophenyl)urea [MI]
• Urea, N-(4-nitrophenyl)-
• Nitrophenylharnstoffe
• amino-N-(4-nitrophenyl)amide
• LXXTVGKSGJADFU-UHFFFAOYSA-N
• NSC227938
• NE48883
• NCGC00320401-0
• AKOS001355782
• NCGC00320401-01
• CS-0244226
• MFCD09040599
• EN300-27378
• Z166687092
• Q27276664
• ent-61327
• T72612
• DTXSID40310514
• 556-10-5
• DB-316712
• AB01315532-02
• UNII-DY0F0348GL
• N0980
• SCHEMBL1102071
• AS-56901
• NSC-227938
• +Expand

• MDL： MFCD09040599
• InChIKey： LXXTVGKSGJADFU-UHFFFAOYSA-N
• Inchi： 1S/C7H7N3O3/c8-7(11)9-5-1-3-6(4-2-5)10(12)13/h1-4H,(H3,8,9,11)
• SMILES： [O-][N+](C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(N([H])[H])=O)=O

Computed Properties

• Exact Mass: 181.04881
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.049
• Heavy Atom Count: 13
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 2.38190
• PSA: 98.26
• Merck: 6626
• Refractive Index: 1.5860 (estimate)
• Boiling Point: 314.24°C (rough estimate)
• Melting Point: 217°C(lit.)
• Flash Point: 160.2°C
• λmax: 327(EtOH)(lit.)
• Density: 1.490